(2E)-2-[(1,3-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-2-[(1,3-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C27H25N5O3S and its molecular weight is 499.6g/mol. The purity is usually 95%.
BenchChem offers high-quality (2E)-2-[(1,3-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-2-[(1,3-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Conformational Analysis
Research has been conducted to understand the structural modifications and conformational features of thiazolo[3, 2-a]pyrimidines. These studies provide insights into how varying substituents impact intermolecular interaction patterns, emphasizing the role of weak interactions like C-H…O, C-H…N, N-H…N, O-H…N, C-H…π, and π…π in determining the packing features of the compounds. Such analysis aids in comprehending the chemical behavior and potential applications of these compounds in further research (H. Nagarajaiah & N. Begum, 2014).
Anticancer and Anti-inflammatory Properties
Novel derivatives of pyrazolopyrimidines, which share a core structural resemblance to the specified compound, have been synthesized and evaluated for their anticancer and anti-inflammatory properties. These studies highlight the potential of such compounds in developing therapeutic agents, focusing on their mechanism of action and the structure-activity relationship (SAR) that underpins their efficacy (A. Rahmouni et al., 2016), (A. Abu‐Hashem et al., 2020).
Antibacterial and Antifungal Activities
Several studies have been conducted on the synthesis of thiazolopyrimidines and related compounds to evaluate their antimicrobial activities. These research efforts aim to explore the potential of such compounds as new antibacterial and antifungal agents, contributing to the development of novel therapeutic options for treating infections (V. L. Gein et al., 2015).
Synthesis of Novel Derivatives
Research has also focused on the synthesis of novel derivatives of thiazolopyrimidines, exploring different chemical reactions to expand the diversity of compounds within this class. These studies not only contribute to the chemical knowledge base but also pave the way for discovering compounds with potential applications in various fields of science and medicine (M. Youssef et al., 2011).
properties
IUPAC Name |
(2E)-2-[(1,3-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25N5O3S/c1-16-19(15-31(3)30-16)14-22-26(34)32-24(18-10-12-21(35-4)13-11-18)23(17(2)28-27(32)36-22)25(33)29-20-8-6-5-7-9-20/h5-15,24H,1-4H3,(H,29,33)/b22-14+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFADDMOZLRGLHM-HYARGMPZSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N2C(=O)C(=CC3=CN(N=C3C)C)SC2=N1)C4=CC=C(C=C4)OC)C(=O)NC5=CC=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(N2C(=O)/C(=C\C3=CN(N=C3C)C)/SC2=N1)C4=CC=C(C=C4)OC)C(=O)NC5=CC=CC=C5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25N5O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-2-[(1,3-dimethylpyrazol-4-yl)methylidene]-5-(4-methoxyphenyl)-7-methyl-3-oxo-N-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.